Cas no 1261867-36-0 (Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate)

• Product Name: Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate
• CAS No: 1261867-36-0
• MF: C₁₅H₁₀F₃NO₅
• MW: 341.23881483078
• CID: 4991982
• Update Time: 2025-06-08

Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate
• 5-Nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylic acid methyl ester

• Inchi： 1S/C15H10F3NO5/c1-23-14(20)11-6-10(7-12(8-11)19(21)22)9-2-4-13(5-3-9)24-15(16,17)18/h2-8H,1H3
• InChI Key： KWYWCHQVJPDDJC-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=C(C=C(C(=O)OC)C=1)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 457
• XLogP3: 4.4
• Topological Polar Surface Area: 81.4

Additional information on Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate

Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261867-36-0): A Comprehensive Overview

Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261867-36-0) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, characterized by its biphenyl core structure modified with a nitro group and a trifluoromethoxy substituent, exhibits unique chemical and biological properties that make it a valuable candidate for further exploration.

The molecular structure of Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate consists of two benzene rings connected by a methylene bridge, with functional groups strategically placed to enhance its reactivity and potential applications. The presence of a nitro group at the 5-position and a trifluoromethoxy group at the 4'-position imparts distinct electronic and steric properties to the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in developing novel compounds with biphenyl moieties due to their versatile pharmacological profiles. The nitro group, in particular, is known for its ability to enhance binding affinity and metabolic stability, while the trifluoromethoxy group contributes to lipophilicity and metabolic resistance. These features make Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate an attractive scaffold for drug discovery efforts.

One of the most compelling aspects of this compound is its potential in the development of therapeutic agents targeting various diseases. For instance, studies have shown that biphenyl derivatives can exhibit anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate may enhance its efficacy in these applications by optimizing interactions with target proteins and enzymes.

Recent research has also explored the use of this compound in agrochemical formulations. The structural features of Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate contribute to its potential as a precursor for herbicides and pesticides, offering improved selectivity and reduced environmental impact compared to traditional agrochemicals. This aligns with the broader trend toward sustainable agricultural practices and the development of greener chemical solutions.

The synthesis of Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorination techniques, have been employed to achieve high yields and purity levels. These synthetic strategies are critical for ensuring the compound's suitability for further applications in pharmaceuticals and agrochemicals.

The pharmacological activity of Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate has been investigated through both in vitro and in vivo studies. Initial findings suggest that the compound exhibits promising interactions with enzymes such as cytochrome P450, which play a crucial role in drug metabolism. Additionally, its ability to modulate signaling pathways associated with inflammation and cell proliferation makes it a candidate for therapeutic development.

In conclusion, Methyl 5-nitro-4'-(trifluoromethoxy)biphenyl-3-carboxylate (CAS No. 1261867-36-0) represents a significant advancement in the field of organic chemistry with potential applications across multiple industries. Its unique structural features and demonstrated biological activity position it as a valuable asset for researchers seeking to develop novel therapeutic agents and sustainable agrochemical solutions.